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Compound of Interest

Compound Name: 3-Dimethylaminophenol

Cat. No.: B024353

Ensuring the safe and compliant disposal of 3-Dimethylaminophenol is paramount in any
research and development setting. This guide provides essential procedural information for
laboratory personnel on the proper handling, temporary storage, and disposal of this
compound.

3-Dimethylaminophenol is a combustible solid that is harmful if swallowed, in contact with
skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.
[1] Adherence to strict safety protocols is crucial to mitigate risks during its handling and
disposal.

Immediate Safety and Handling

Before handling 3-Dimethylaminophenol, it is imperative to be familiar with its hazards and to
wear the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][2][3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]3]
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Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or other symptoms are experienced.[1][2][3] All
handling of 3-Dimethylaminophenol should ideally be conducted within a chemical fume

hood.[1]

General Handling Precautions:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash your face, hands, and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep the container away from heat and sources of ignition.[3]

Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.
Control Ignition Sources: Remove all sources of ignition from the spill area.

Containment: Use personal protective equipment.[1] For small spills, you can vacuum or
sweep up the material.[2]

Collection: Shovel the spilled material into suitable, labeled containers for disposal.[1] Avoid
generating dust during this process.[1][2]

Decontamination: For contaminated surfaces, after removing the bulk material, a suggested
method is to solvent wash with 60-70% ethanol, followed by washing with a soap and water
solution.[4]

Disposal of Cleanup Materials: Seal any contaminated absorbent paper or clothing in a
vapor-tight plastic bag for eventual disposal with the chemical waste.[4]
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Disposal Procedure

The final disposal of 3-Dimethylaminophenol and its containers must be conducted in
accordance with all applicable local, regional, and national regulations.

Key Disposal Steps:
o Waste Characterization: 3-Dimethylaminophenol is classified as a hazardous material.

» Containerization: Place the waste material in a suitable, clearly labeled, and tightly sealed
container.

e Engage a Licensed Waste Disposal Company: The disposal of this chemical must be
handled by an approved and licensed waste disposal plant.[1][3][5] Do not attempt to
dispose of this chemical through standard laboratory drains or as regular solid waste.

o Documentation: Maintain all necessary records of the disposal process as required by your
institution and local regulations.

Juantitative Saf

Property Value Source
Flash Point 148 °C / 298.4 °F (closed cup) [1][6]
Melting Point 80-85°C/176- 185 °F [1]

Acids, strong bases, acid
) chlorides, acid anhydrides,
Incompatible Substances o
strong oxidizing agents.[2][7]

[8]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-
Dimethylaminophenol.
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Preparation & Handling
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Caption: Logical workflow for the safe disposal of 3-Dimethylaminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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